![molecular formula C12H13N3O3 B1332537 2-Amino-6,7-dimethoxyquinoline-3-carboxamide CAS No. 55149-43-4](/img/structure/B1332537.png)
2-Amino-6,7-dimethoxyquinoline-3-carboxamide
Overview
Description
2-Amino-6,7-dimethoxyquinoline-3-carboxamide is a chemical compound with the molecular formula C12H13N3O3 . It has a molecular weight of 247.25 g/mol . The IUPAC name for this compound is 2-amino-6,7-dimethoxyquinoline-3-carboxamide .
Molecular Structure Analysis
The molecular structure of 2-Amino-6,7-dimethoxyquinoline-3-carboxamide consists of a quinoline core, which is a heterocyclic aromatic organic compound. It has two functional groups attached to it: an amino group (NH2) at the 2-position and a carboxamide group (CONH2) at the 3-position. Additionally, there are two methoxy groups (OCH3) attached at the 6 and 7 positions .Physical And Chemical Properties Analysis
This compound has a computed hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . It has a rotatable bond count of 3 . The topological polar surface area is 101 Ų . The exact mass and the monoisotopic mass of the compound are both 247.09569129 g/mol . The compound has a complexity of 313 .Scientific Research Applications
Drug Discovery
Quinoline, which includes “2-Amino-6,7-dimethoxyquinoline-3-carboxamide”, has become an essential heterocyclic compound due to its versatile applications in the fields of industrial and synthetic organic chemistry . It is a vital scaffold for leads in drug discovery .
Medicinal Chemistry
Quinoline plays a major role in the field of medicinal chemistry . It is an essential segment of both natural and synthetic compounds .
Synthesis of Biologically Active Compounds
Quinoline and its analogues have been used in the synthesis of biologically and pharmaceutically active compounds . Various selected quinolines and derivatives with potential biological and pharmaceutical activities have been presented .
Industrial Applications
Quinoline is a ubiquitous heterocyclic aromatic compound with potential for industrial applications .
Antibacterial Strategies
Quinoline-based compounds have been designed to target the Pseudomonas quinolone signal (PQS)-dependent quorum sensing (QS) of Pseudomonas aeruginosa . This is a multidrug-resistant and highly virulent pathogen with an urgent need for new antibacterial strategies .
properties
IUPAC Name |
2-amino-6,7-dimethoxyquinoline-3-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O3/c1-17-9-4-6-3-7(12(14)16)11(13)15-8(6)5-10(9)18-2/h3-5H,1-2H3,(H2,13,15)(H2,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAZKQXRGMFBMCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=CC(=C(N=C2C=C1OC)N)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354780 | |
Record name | 2-amino-6,7-dimethoxyquinoline-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30354780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-6,7-dimethoxyquinoline-3-carboxamide | |
CAS RN |
55149-43-4 | |
Record name | 2-amino-6,7-dimethoxyquinoline-3-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30354780 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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